Cas no 1067-12-5 (Methanol,1,1',1''-phosphinylidynetris-)

• Product Name: Methanol,1,1',1''-phosphinylidynetris-
• CAS No: 1067-12-5
• MF: C₃H₉O₄P
• MW: 140.074922323227
• CID: 141468
• PubChem ID: 70598
• Update Time: 2025-10-23

Methanol,1,1',1''-phosphinylidynetris- Chemical and Physical Properties

Names and Identifiers

• Methanol,1,1',1''-phosphinylidynetris-
• bis(hydroxymethyl)phosphorylmethanol
• phosphinylidynetrimethanol
• Methanol, phosphinylidynetri-
• Methanol, phosphinylidynetris-
• Phosphine oxide, tris(hydroxymethyl)-
• phosphoryltrimethanol
• phosphoryl-tris-methanol
• Tri(hydroxymethyl)phosphine oxide
• Trimethylolphosphine oxide
• tris-(hydroxymethyl)-
• Tris(hydroxymethyl)phosphine oxide
• tris-hydroxymethyl-phosphane oxide
• tris-hydroxymethyl-phosphine oxide
• Tris-hydroxymethyl-phosphinoxid
• Phosphinylidynetrismethanol
• Tris-(hydroxymethyl)-phosphinoxide
• Methanol, 1,1',1''-phosphinylidynetris-
• AI3-23872
• NS00004280
• NSC-30693
• NSC30693
• UNII-427X213Z3I
• MRVZORUPSXTRHD-UHFFFAOYSA-N
• 427X213Z3I
• SCHEMBL2473748
• Tris-(hydroxymethyl)-phosphine oxide
• AKOS006282608
• EINECS 213-924-6
• Q27258505
• Tri(hydroxymethyl) phosphine oxide
• DTXSID9040213
• NSC 30693
• 1067-12-5
• DTXCID7020213
• DB-230014

• Inchi： 1S/C3H9O4P/c4-1-8(7,2-5)3-6/h4-6H,1-3H2
• InChI Key： MRVZORUPSXTRHD-UHFFFAOYSA-N
• SMILES： P(CO)(CO)(CO)=O

Computed Properties

• Exact Mass: 140.02387
• Monoisotopic Mass: 140.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -2.4

Experimental Properties

• Density: 1.478
• Boiling Point: 504.9°Cat760mmHg
• Flash Point: 259.2°C
• Refractive Index: 1.49
• PSA: 77.76
• LogP: -0.80110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides

Additional information on Methanol,1,1',1''-phosphinylidynetris-

Methanol,1,1',1''-Phosphinylidynetris (CAS No. 1067-12-5): A Comprehensive Overview

Methanol,1,1',1''-Phosphinylidynetris, identified by the CAS registry number 1067-12-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as triphenylphosphine methylene, is a derivative of triphenylphosphine and has garnered attention due to its unique chemical properties and reactivity.

Recent advancements in organophosphorus chemistry have highlighted the potential of Methanol,1,1',1''-Phosphinylidynetris in catalytic processes and synthetic methodologies. Researchers have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in the realm of asymmetric synthesis. Its ability to stabilize metal centers and facilitate selective bond formations has made it an invaluable tool in modern organic synthesis.

The structure of Methanol,1,1',1''-Phosphinylidynetris comprises a central phosphorus atom bonded to three phenyl groups and a methylene (-CH₂-) group. This configuration imparts unique electronic properties, enabling the compound to act as both a nucleophile and an electrophile under different reaction conditions. Its reactivity is further modulated by the steric bulk provided by the phenyl groups, which can influence reaction pathways and selectivity.

One of the most notable applications of Methanol,1,1',1''-Phosphinylidynetris is in the field of cross-coupling reactions. Recent studies have shown that it can serve as an effective ligand for palladium catalysts in Suzuki-Miyaura couplings and other similar reactions. Its role in enhancing catalytic efficiency has been extensively documented in peer-reviewed journals, underscoring its importance in contemporary organic synthesis.

In addition to its catalytic applications, Methanol,1,1',1''-Phosphinylidynetris has found utility in the synthesis of bioactive molecules and pharmaceutical intermediates. Its ability to participate in enantioselective reactions has made it a preferred choice for researchers aiming to construct complex molecular architectures with high enantioselectivity.

The synthesis of Methanol,1,1',1''-Phosphinylidynetris typically involves the reaction of triphenylphosphine with formaldehyde under specific conditions. This straightforward preparation method ensures a high yield and purity of the compound, making it accessible for various research and industrial applications.

From an environmental standpoint, Methanol,1,1',1''-Phosphinylidynetris exhibits favorable stability under standard laboratory conditions. However, its handling requires adherence to standard safety protocols due to its potential toxicity and flammability.

In conclusion, Methanol,1,1',